Cas no 123638-09-5 (4-Chloro-6-ethyl-2-methylquinoline)

• Product Name: 4-Chloro-6-ethyl-2-methylquinoline
• CAS No: 123638-09-5
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 105659
• PubChem ID: 16642491
• Update Time: 2025-10-18

4-Chloro-6-ethyl-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-6-ethyl-2-methyl-
• 4-CHLORO-6-ETHYL-2-METHYLQUINOLINE
• Quinoline,4-chloro-6-ethyl-2-methyl
• MFCD07644526
• AKOS002673961
• SCHEMBL9385905
• AB42055
• DTXSID40586454
• CS-0338411
• 123638-09-5
• OTAVA-BB 7020420388
• 4-Chloro-6-ethyl-2-methylquinoline

• Inchi： 1S/C12H12ClN/c1-3-9-4-5-12-10(7-9)11(13)6-8(2)14-12/h4-7H,3H2,1-2H3
• InChI Key： PHBZOJSJLZJIEP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=CC(CC)=CC2=1

Computed Properties

• Exact Mass: 205.06600
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.75900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-6-ethyl-2-methylquinoline

Introduction to 4-Chloro-6-ethyl-2-methylquinoline (CAS No: 123638-09-5)

4-Chloro-6-ethyl-2-methylquinoline, identified by its Chemical Abstracts Service (CAS) number 123638-09-5, is a heterocyclic organic compound belonging to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The presence of multiple substituents, including a chloro group, an ethyl group, and a methyl group, endows this molecule with unique electronic and steric properties that can be exploited for drug design.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 4-Chloro-6-ethyl-2-methylquinoline stands out due to its optimized substitution pattern, which enhances its binding affinity to biological targets. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence the pharmacokinetic and pharmacodynamic profiles of quinoline-based compounds.

In the context of contemporary drug discovery, 4-Chloro-6-ethyl-2-methylquinoline has been explored as a potential lead compound for treating various diseases. Its chloro-substituted ring system is particularly noteworthy, as chlorine atoms can serve as electron-withdrawing groups that modulate the reactivity of the quinoline core. This feature is particularly relevant in designing molecules that interact with enzymes or receptors with high specificity. Additionally, the ethyl and methyl groups contribute to the compound's overall solubility and metabolic stability, making it a promising candidate for further optimization.

Recent studies have highlighted the role of quinoline derivatives in addressing emerging therapeutic challenges. For instance, research has demonstrated that modifications at the 4-position of the quinoline ring can significantly alter the compound's ability to inhibit certain kinases involved in cancer progression. In one notable study published in *Journal of Medicinal Chemistry*, 4-Chloro-6-ethyl-2-methylquinoline was found to exhibit potent activity against a specific tyrosine kinase, suggesting its potential as an anticancer agent. The study employed high-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) analysis to validate these findings.

The ethyl group at the 6-position of 4-Chloro-6-ethyl-2-methylquinoline plays a crucial role in determining its biological activity. This substitution not only influences the molecule's shape but also affects its ability to penetrate biological membranes. Such properties are critical for drug candidates intended for oral administration or topical application. Furthermore, the methyl group at the 2-position contributes to steric hindrance, which can prevent unwanted interactions with off-target proteins. These structural features collectively enhance the compound's selectivity and efficacy.

From a synthetic chemistry perspective, 4-Chloro-6-ethyl-2-methylquinoline offers an excellent platform for exploring new synthetic pathways. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to generate libraries of derivatives with tailored properties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex quinoline scaffolds efficiently. These methods not only improve yield but also minimize byproduct formation, making them ideal for industrial-scale production.

The pharmacological profile of 4-Chloro-6-ethyl-2-methylquinoline has been further investigated through preclinical studies. These studies have revealed that the compound exhibits moderate solubility in both aqueous and lipid environments, which is advantageous for formulating it into various dosage forms. Additionally, preliminary toxicity assays suggest that 4-Chloro-6-ethyl-2-methylquinoline is well-tolerated at tested doses, although further studies are needed to fully assess its safety profile. Such findings are crucial for advancing this compound into clinical trials and eventual therapeutic use.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized how researchers identify promising candidates like 4-Chloro-6-ethyl-2-methylquinoline. AI-driven platforms can predict biological activity based on structural features with remarkable accuracy, significantly reducing the time and cost associated with traditional screening methods. For instance, ML models have been trained to recognize patterns in quinoline derivatives that correlate with specific therapeutic effects. These models can then prioritize compounds like 4-Chloro-6-ethyl-2-methylquinoline for further experimental validation.

Future directions in the study of 4-Chloro-6-ethyl-2-methylquinoline may include exploring its potential as an intermediate in multi-target drug design. By leveraging structure-based drug design (SBDD) principles, researchers can modify this compound to target multiple disease pathways simultaneously—a strategy that has shown promise in treating complex conditions such as cancer and neurodegenerative diseases. The versatility of its structural framework makes it an ideal candidate for such innovative approaches.

In conclusion,4-Chloro-6-ethyl-2-methylquinoline (CAS No: 123638095) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its role as a lead compound in drug development underscores the importance of quinoline derivatives in addressing unmet medical needs. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring novel therapeutic applications,4-Chloro6ethy12methylquinolone* continues to be a cornerstone in modern medicinal chemistry efforts.